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Compound of Interest

Compound Name: Fmoc-Sta(3S,4S)-OH

Cat. No.: B15197714

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-Sta(3S,4S)-0OH, also known as Fmoc-Statine, is an unnatural amino acid derivative
crucial in the synthesis of protease inhibitors, particularly those targeting aspartic proteases.[1]
Its incorporation into peptide chains can confer resistance to enzymatic degradation, a
desirable property in therapeutic peptide development. In Solid-Phase Peptide Synthesis
(SPPS), the solubility of protected amino acids in the reaction solvents is a critical factor for
ensuring efficient and complete coupling reactions.[2] Poor solubility can lead to incomplete
reactions, resulting in deletion sequences and challenging purifications. This application note
provides a summary of the solubility of Fmoc-Sta(3S,4S)-OH in commonly used SPPS
solvents and a detailed protocol for determining its solubility.

Data Summary

The solubility of Fmoc-Sta(3S,4S)-OH was evaluated in three common SPPS solvents: N,N-
Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dichloromethane (DCM). The
guantitative data is summarized in the table below.
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Solvent

Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Solubility of
Fmoc-
Sta(3S,4S)-OH

N,N-
Dimethylformami
de (DMF)

CsH7NO

73.09

153

Soluble. A0.5 M
solution can be
prepared by
dissolving 1
mmole in 2 ml of
DMF.[3][4]

N-Methyl-2-
pyrrolidone
(NMP)

CsHoNO

99.13

202

Expected to be

readily soluble,

similar to other

Fmoc-protected
hydrophobic

amino acids.[5]

Dichloromethane
(DCM)

CHzCl2

84.93

40

Expected to have
limited solubility,
as is common for
many Fmoc-
protected amino
acids.[6][7]

Note: Specific quantitative solubility data for Fmoc-Sta(3S,4S)-OH in NMP and DCM is not
readily available. The information provided is based on the general solubility of structurally

similar Fmoc-protected amino acids such as Fmoc-L-leucine, Fmoc-L-isoleucine, and Fmoc-L-

valine.[5][6][7][8] It is recommended to experimentally verify the solubility for specific

applications.

Experimental Protocols

A detailed protocol for determining the solubility of Fmoc-Sta(3S,4S)-OH is provided below.

This protocol can be adapted for other protected amino acids.

Objective: To determine the saturation solubility of Fmoc-Sta(3S,4S)-OH in a given SPPS

solvent.
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Materials:

e Fmoc-Sta(3S,4S)-OH (CAS: 158257-40-0)[8]
e N,N-Dimethylformamide (DMF), SPPS grade
e N-Methyl-2-pyrrolidone (NMP), SPPS grade
e Dichloromethane (DCM), SPPS grade

e Analytical balance

» Vortex mixer

» Sonicator

e Thermostatic shaker

e Microcentrifuge

o Calibrated micropipettes

o Glass vials with screw caps

e Syringe filters (0.2 um, PTFE)

o Evaporating dish or pre-weighed vial

e Vacuum oven or desiccator

Protocol: Gravimetric Method

e Preparation: Accurately weigh a small amount of Fmoc-Sta(3S,4S)-OH (e.g., 10-20 mg) into
a clean, dry, and pre-weighed glass vial. Record the exact mass.

e Solvent Addition: Add a small, precise volume of the desired SPPS solvent (e.g., 100 pL) to
the vial.
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Mixing: Tightly cap the vial and vortex for 1-2 minutes. If the solid does not completely
dissolve, proceed to the next step.

Sonication: Place the vial in a sonicator bath for up to 5 minutes to aid dissolution.[9]

Equilibration: If the solid is still not fully dissolved, place the vial in a thermostatic shaker at a
constant temperature (e.g., 25 °C) for an extended period (e.g., 24 hours) to ensure
equilibrium is reached. This allows for the determination of the saturation solubility.

Incremental Solvent Addition: If the solid remains undissolved after equilibration, add another
small, precise volume of the solvent (e.g., 50 uL), and repeat steps 3-5. Continue this
process until the solid is completely dissolved.

Observation of Saturation: The point at which the solid completely dissolves provides an
approximate solubility. For a more precise measurement of saturation solubility, ensure an
excess of solid is present after the equilibration step.

Sample Collection: Once equilibrium is reached with excess solid present, allow the vial to
stand undisturbed for the solid to settle. Carefully withdraw a known volume of the
supernatant (e.g., 100 pL) using a calibrated micropipette, ensuring no solid particles are
transferred. For best results, filter the supernatant through a 0.2 um syringe filter.

Solvent Evaporation: Transfer the collected supernatant to a pre-weighed evaporating dish
or vial. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum
oven at a temperature below the boiling point of the solvent.

Mass Determination: Once the solvent is completely evaporated, weigh the dish or vial
containing the dried solute.

Calculation: Calculate the solubility using the following formula:
Solubility (mg/mL) = (Mass of dried solute) / (Volume of supernatant collected)

Solubility (M) = (Mass of dried solute / Molecular Weight of Fmoc-Sta(3S,4S)-OH) / (Volume
of supernatant collected in L)

(Molecular Weight of Fmoc-Sta(3S,4S)-OH = 397.47 g/mol )[10]
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Visual Inspection Method (for rapid estimation):

e Weigh a known mass of Fmoc-Sta(3S,4S)-OH into a clear glass vial.
e Add a known volume of the solvent.

» Vortex and sonicate as described above.

 Visually inspect the solution against a dark background. A clear solution with no visible
particles indicates complete dissolution. If the solution is cloudy or contains suspended
particles, the compound is not fully dissolved at that concentration.[9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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